N,N,2-trimethylbut-3-yn-2-amine

• IUPAC Name: N,N,2-trimethylbut-3-yn-2-amine
• InChI: InChI=1S/C7H13N/c1-6-7(2,3)8(4)5/h1H,2-5H3
• InChI Key: BSGLGIKDBHPSMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)N(C)C
• Molecular Formula: C7H13N
• Molecular Weight: 111.18 g/mol
• CAS No.: 19788-24-0

Description

N,N,2-trimethylbut-3-yn-2-amine is an organic compound with the molecular formula C7H13N. It is a tertiary amine with a unique structure that includes a butynyl group. This compound is known for its applications in various fields of scientific research and industry due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

N,N,2-trimethylbut-3-yn-2-amine can be synthesized through several methods. One common approach involves the alkylation of propargylamine with isobutylene in the presence of a strong base. The reaction typically occurs under anhydrous conditions to prevent the formation of by-products.

Industrial Production Methods

In industrial settings, the production of this compound often involves continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions, such as temperature and pressure control, are crucial to achieving efficient production.

Chemical Reactions Analysis

Types of Reactions

N,N,2-trimethylbut-3-yn-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: It can be reduced to form saturated amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Halogenated compounds and strong bases are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield this compound oxides, while reduction can produce N,N,2-trimethylbutane-2-amine.

Scientific Research Applications

N,N,2-trimethylbut-3-yn-2-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: This compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N,N,2-trimethylbut-3-yn-2-amine exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound’s unique structure allows it to bind to specific sites, modulating biochemical pathways and influencing various physiological processes.

Comparison with Similar Compounds

Similar Compounds

• N,N-dimethylbut-3-yn-2-amine
• N,N-diethylbut-3-yn-2-amine
• N,N,2-trimethylpent-3-yn-2-amine

Highlighting Uniqueness

Compared to similar compounds, N,N,2-trimethylbut-3-yn-2-amine exhibits unique reactivity due to the presence of the butynyl group and the specific arrangement of methyl groups. This structural uniqueness contributes to its distinct chemical behavior and applications.